Cas no 130683-46-4 (2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid)

• Product Name: 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid
• CAS No: 130683-46-4
• MF: C₁₂H₅ClF₄N₂O₄
• MW: 352.625715970993
• CID: 5571852
• Update Time: 2025-07-30

2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid

• Inchi： 1S/C12H5ClF4N2O4/c13-5-2-6(14)7(1-4(5)10(21)22)19-9(20)3-8(12(15,16)17)18-11(19)23/h1-3H,(H,18,23)(H,21,22)
• InChI Key： PAETVAJDKDGTJH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N2C(=O)NC(C(F)(F)F)=CC2=O)=C(F)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid

Introduction to 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid (CAS No. 130683-46-4)

2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid (CAS No. 130683-46-4) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro and fluoro substituent on the benzene ring, and a pyrimidine moiety with a trifluoromethyl group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid has been extensively studied for its pharmacological properties. Recent research has highlighted its potential as an inhibitor of specific enzymes and receptors, making it a valuable candidate for drug discovery and development. The compound's ability to selectively target these biological targets is attributed to its unique combination of functional groups, which can modulate protein interactions and cellular processes.

In the context of medicinal chemistry, 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid has shown promise in various therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, it has been investigated for its anti-cancer properties, particularly in inhibiting the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

The synthesis of 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the preparation of the benzoic acid derivative, followed by the introduction of the chloro and fluoro substituents. The pyrimidine moiety is then synthesized and coupled with the benzoic acid derivative through a carefully controlled reaction sequence. This multi-step synthesis requires precise control over reaction conditions to achieve the desired product with minimal side reactions.

The physical and chemical properties of 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid have been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and confirm the identity and purity of the compound. The solubility profile of this compound is also an important consideration for its use in pharmaceutical formulations, as it can influence bioavailability and drug delivery.

In preclinical studies, 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life. These characteristics make it suitable for further development as a potential therapeutic agent. Additionally, safety assessments have shown that the compound exhibits low toxicity at therapeutic doses, which is crucial for its clinical application.

The potential applications of 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid extend beyond traditional pharmaceuticals. It has also been explored for use in agrochemicals due to its ability to inhibit specific enzymes involved in plant metabolism. This makes it a promising candidate for developing new herbicides or pesticides that are more selective and environmentally friendly.

In conclusion, 2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic Acid (CAS No. 130683-46-4) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and application in medicinal chemistry, pharmaceuticals, and agrochemicals. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its importance in modern scientific endeavors.